Cas no 92503-62-3 (4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride)

• Product Name: 4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride
• CAS No: 92503-62-3
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 4665253
• PubChem ID: 16255107
• Update Time: 2025-06-08

4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride
• 4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride

• Inchi： 1S/C8H11NS.ClH/c1-6-7-3-5-10-8(7)2-4-9-6;/h3,5-6,9H,2,4H2,1H3;1H
• InChI Key： UFHWWJHTDFGPPS-UHFFFAOYSA-N
• SMILES： CC1NCCC2SC=CC1=2.Cl

Additional information on 4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine hydrochloride

Introduction to 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride (CAS No. 92503-62-3)

4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride, identified by its CAS number 92503-62-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative combines the structural features of thiophene and pyridine rings, making it a versatile scaffold for the development of novel bioactive molecules. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various chemical and biological assays.

The compound belongs to the broader class of thienopyridines, which have garnered considerable attention due to their diverse pharmacological properties. Thienopyridines are known for their potential applications in treating neurological disorders, cardiovascular diseases, and infections. The presence of a methyl group at the 4-position of the thieno[3,2-c]pyridine core influences its electronic and steric properties, thereby modulating its interactions with biological targets.

In recent years, 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride has been studied extensively for its pharmacokinetic and pharmacodynamic characteristics. Researchers have explored its role as a precursor in synthesizing more complex molecules with enhanced therapeutic efficacy. The compound’s ability to act as a ligand for various enzymes and receptors has made it a valuable tool in drug discovery programs.

One of the most compelling aspects of this compound is its potential in addressing inflammation-related diseases. Emerging studies suggest that thienopyridine derivatives can modulate inflammatory pathways by interacting with specific signaling molecules. The hydrochloride salt form of 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride has been found to improve bioavailability and reduce metabolic degradation, making it an attractive candidate for further development.

Furthermore, the structural flexibility of 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride allows for modifications that can fine-tune its biological activity. Researchers have employed computational methods to predict optimal analogs with improved binding affinities and selectivity. These efforts align with the growing trend toward structure-based drug design, where computational tools play a pivotal role in accelerating the discovery process.

The synthesis of 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to enhance yield and purity. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to construct the thienopyridine core efficiently. These methods not only improve scalability but also reduce environmental impact by minimizing waste generation.

In clinical settings, 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride has been tested in preclinical models to evaluate its safety and efficacy. Preliminary results indicate that it exhibits promising anti-inflammatory effects without significant side effects. This aligns with the broader goal of developing safer alternatives to existing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound’s potential extends beyond inflammation management. Preliminary data suggest that it may also have neuroprotective properties. Thienopyridines are known to interact with receptors involved in neurotransmission pathways. Therefore, 4-methyl-4H，5H，6H，7H-thieno[3，2-c]pyridine hydrochloride could be explored as a candidate for treating neurodegenerative diseases like Alzheimer’s and Parkinson’s disease.

The development of 4-methyl-4H，5 H，6 H，7 H -thieno [ 3 ， 2 - c ] py rid ine hydroch lor ide is part of a larger effort to expand the pharmacological toolkit available for treating complex diseases. By leveraging structural diversity and computational biology， researchers aim to identify novel therapeutic agents that address unmet medical needs。 The compound’s unique combination of structural features makes it a promising candidate for further investigation。

Future research directions include exploring new synthetic routes that enhance yield and sustainability。 Additionally， investigating the compound’s mechanism of action will provide deeper insights into its therapeutic potential。 Collaborative efforts between academia and industry are essential to translate these findings into clinical applications。

In conclusion, 4 - methyl - 4 H ， 5 H ， 6 H ， 7 H -thieno [ 3 ， 2 - c ] py rid ine hydroch lor ide ( CAS No . 92503 -62 -3 ) represents a significant advancement in pharmaceutical chemistry。 Its structural features， coupled with promising preclinical data， make it a valuable asset in drug discovery efforts。 As research progresses， this compound is poised to contribute to the development of novel treatments for various diseases。